Cas no 14289-62-4 (Benzene, 1-methoxy-4-[(2-propenyloxy)methyl]-)

Benzene, 1-methoxy-4-[(2-propenyloxy)methyl]- structure
14289-62-4 structure
Product Name:Benzene, 1-methoxy-4-[(2-propenyloxy)methyl]-
CAS No:14289-62-4
MF:C11H14O2
MW:178.227663516998
CID:1312428
PubChem ID:11041282
Update Time:2025-04-20

Benzene, 1-methoxy-4-[(2-propenyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-[(2-propenyloxy)methyl]-
    • 1-((allyloxy)methyl)-4-methoxybenzene
    • Benzene,1-methoxy-4-(2-propen-1-yloxy)-
    • 14289-62-4
    • 1-methoxy-4-(prop-2-enoxymethyl)benzene
    • p-methoxybenzyl allyl ether
    • SCHEMBL12815347
    • Inchi: 1S/C11H14O2/c1-3-8-13-9-10-4-6-11(12-2)7-5-10/h3-7H,1,8-9H2,2H3
    • InChI Key: DYYOPTUSOFCKON-UHFFFAOYSA-N
    • SMILES: O(CC=C)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų
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